Cas no 81644-55-5 (Mono-(6-Mercapto-6-deoxy)-β-cyclodextrin)

• Product Name: Mono-(6-Mercapto-6-deoxy)-β-cyclodextrin
• CAS No: 81644-55-5
• MF: C₄₂H₇₀O₃₄S
• MW: 1151.04981660843
• MDL: MFCD30179373
• CID: 2208625
• Update Time: 2025-10-25

Mono-(6-Mercapto-6-deoxy)-β-cyclodextrin Chemical and Physical Properties

Names and Identifiers

• 6-Deoxy-6-mercapto-beta-cyclodextrin
• 6-Deoxy-6-thiol-beta-cyclodextrin
• 6-Monodeoxy-6-monothio-beta-cyclodextrin
• Mono-6-deoxy-6-mercapto-beta-cyclodextrin
• 2,4,7,9,12,14,17,19,22,24,27,29,32,34-Tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane, β-cyclodextrin deriv. (ZCI)
• 6A-Thio-β-cyclodextrin (ACI)
• 6-Deoxy-6-mercapto-β-cyclodextrin
• 6-Deoxy-6-thiol-β-cyclodextrin
• 6-Monodeoxy-6-monothio-β-cyclodextrin
• Mono-6-deoxy-6-mercapto-β-cyclodextrin
• Mono-6-mercapto-β-cyclodextrin
• Mono-(6-Mercapto-6-deoxy)-β-cyclodextrin

• MDL： MFCD30179373
• Inchi： 1S/C42H70O34S/c43-1-8-29-16(50)23(57)37(64-8)72-31-10(3-45)66-39(25(59)18(31)52)74-33-12(5-47)68-41(27(61)20(33)54)76-35-14(7-77)69-42(28(62)21(35)55)75-34-13(6-48)67-40(26(60)19(34)53)73-32-11(4-46)65-38(24(58)17(32)51)71-30-9(2-44)63-36(70-29)22(56)15(30)49/h8-62,77H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18-,19-,20-,21-,22-,23+,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
• InChI Key： KBQFCFNGXZCYMC-MEYNYOSUSA-N
• SMILES： C([C@H]1O[C@@H]2O[C@H]3[C@H](O)[C@@H](O)[C@@H](O[C@H]4[C@H](O)[C@@H](O)[C@@H](O[C@H]5[C@H](O)[C@@H](O)[C@@H](O[C@@H]6[C@@H](CO)O[C@H](O[C@@H]7[C@@H](CO)O[C@H](O[C@@H]8[C@@H](CO)O[C@H](O[C@H]1[C@H]([C@@H]2O)O)[C@H](O)[C@H]8O)[C@H](O)[C@H]7O)[C@H](O)[C@H]6O)O[C@@H]5CS)O[C@@H]4CO)O[C@@H]3CO)O

Experimental Properties

• Density: 1.609±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 1534.4±60.0℃ at 760 mmHg
• Solubility: Soluble (220 g/l) (25 º C),

Mono-(6-Mercapto-6-deoxy)-β-cyclodextrin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Mono-(6-Mercapto-6-deoxy)-β-cyclodextrin

Introduction to Mono-(6-Mercapto-6-deoxy)-β-cyclodextrin (CAS No: 81644-55-5)

The compound mono-(6-mercapto-6-deoxy)-β-cyclodextrin, with the CAS registry number 81644-55-5, is a specialized derivative of β-cyclodextrin (β-CD). Cyclodextrins are cyclic oligosaccharides composed of glucose units, and their derivatives have found extensive applications in various fields, including drug delivery, food science, and materials science. The introduction of the 6-mercapto group in this compound introduces unique chemical properties, making it a subject of interest in both academic and industrial research.

The structure of mono-(6-mercapto-6-deoxy)-β-cyclodextrin consists of a β-cyclodextrin backbone with one glucose unit modified by the replacement of the hydroxyl group at the 6-position with a mercapto (-SH) group. This modification not only alters the hydrophilicity of the molecule but also introduces a reactive thiol group, which can participate in various chemical reactions, such as thiol–ene coupling or click chemistry. These reactions are pivotal in creating functional materials and drug delivery systems.

Recent studies have highlighted the potential of mono-(6-mercapto-6-deoxy)-β-cyclodextrin in enhancing drug delivery systems. The thiol group enables the formation of disulfide bonds, which are sensitive to reductive environments such as those found in cellular compartments. This property makes it an ideal candidate for designing stimuli-responsive drug carriers that release their cargo upon encountering specific physiological conditions. For instance, researchers have explored its use in creating nanoparticles that release encapsulated drugs in response to glutathione levels, which are elevated in cancer cells.

In addition to its role in drug delivery, mono-(6-mercapto-6-deoxy)-β-cyclodextrin has been investigated for its applications in material science. The thiol group can act as a cross-linking agent, enabling the formation of hydrogels or films with tunable mechanical properties. These materials have potential applications in tissue engineering and biosensing technologies. Recent advancements have demonstrated the use of this compound in creating biocompatible hydrogels that support cell adhesion and proliferation, paving the way for innovative biomedical applications.

The synthesis of mono-(6-mercapto-6-deoxy)-β-cyclodextrin typically involves a two-step process: first, the selective oxidation of β-cyclodextrin to introduce a ketone group at the 6-position, followed by nucleophilic substitution with a mercaptide ion to replace the ketone with a mercapto group. This synthesis pathway ensures high selectivity and yields a pure product suitable for various applications. Researchers have also explored alternative synthetic routes to improve efficiency and scalability, which is crucial for industrial production.

The biocompatibility and stability of mono-(6-mercapto-6-deoxy)-β-cyclodextrin have been extensively studied. In vitro studies indicate that this compound exhibits low cytotoxicity, making it suitable for biomedical applications. Furthermore, its stability under physiological conditions ensures that it can maintain its structure and functionality during prolonged exposure to biological environments. These attributes make it an attractive candidate for developing next-generation therapeutic agents and diagnostic tools.

In conclusion, mono-(6-mercapto-6-deoxy)-β-cyclodextrin, with its unique chemical properties and versatile functionality, continues to be a focal point in scientific research. Its ability to serve as a platform for drug delivery systems, biomaterials, and sensing technologies underscores its potential impact across multiple disciplines. As research progresses, new applications and improved synthetic methods are expected to emerge, further solidifying its role as an essential compound in modern science.